Cas no 338-81-8 (1-Propanamine,1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,2-pentafluoroethyl)-)

• Product Name: 1-Propanamine,1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,2-pentafluoroethyl)-
• CAS No: 338-81-8
• MF: C₇F₁₇N
• MW: 421.054461479187
• CID: 312707
• PubChem ID: 101656
• Update Time: 2025-04-19

1-Propanamine,1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,2-pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,2-pentafluoroethyl)-
• 1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,2-pentafluoroethyl)propan-1-amine
• 1,1,2,2,3,3,3-heptafluoro-N,N-bis(pentafluoroethyl)propan-1-amine
• Perfluoro-N,N-bis(perfluoroethyl)propylamine
• SCHEMBL9044168
• 338-81-8
• DMCQAUFFUCJXEL-UHFFFAOYSA-N
• EINECS 206-419-7
• NS00042325
• (di(pentafluoroethyl))heptafluoropropylamine
• perfluoro-N,N-diethylpropylamine
• DTXSID30955377
• 1,1,2,2,3,3,3-Heptafluoro-N,N-bis(pentafluoroethyl)propan-1-aminato(2-)

• Inchi： 1S/C7F17N/c8-1(9,2(10,11)12)5(19,20)25(6(21,22)3(13,14)15)7(23,24)4(16,17)18
• InChI Key： DMCQAUFFUCJXEL-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(N(C(C(F)(F)F)(F)F)C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 420.9759
• Monoisotopic Mass: 420.9759278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 89.95°C (rough estimate)
• PSA: 3.24